(3-phenyl-4,5-dihydro-5-isoxazolyl)methyl 4-chlorobenzoate

• IUPAC Name: (3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)methyl 4-chlorobenzoate
• InChI: InChI=1S/C17H14ClNO3/c18-14-8-6-13(7-9-14)17(20)21-11-15-10-16(19-22-15)12-4-2-1-3-5-12/h1-9,15H,10-11H2
• InChI Key: ZYWUXXOYNZPGBY-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1C2=CC=CC=C2)COC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H14ClNO3
• Molecular Weight: 315.7 g/mol

Description

Isoxazoles are a class of organic compounds that contain a five-membered heterocyclic ring with three carbon atoms, one oxygen atom, and one nitrogen atom. They are used in the synthesis of various pharmaceuticals due to their wide range of biological activities.

Synthesis Analysis

Isoxazoles can be synthesized through several methods, including the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of isoxazoles consists of a five-membered ring with three carbon atoms, one oxygen atom, and one nitrogen atom.

Chemical Reactions Analysis

Isoxazoles can undergo various chemical reactions, including condensation reactions and cycloaddition with dipolarophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of isoxazole derivatives can vary widely depending on the specific compound. For example, the molecular weight of 3-ethyl-5-phenyl-4,5-dihydroisoxazole is 175.232.

Mechanism of Action

The mechanism of action of isoxazole derivatives can vary depending on the specific compound and its biological target. For example, some isoxazole derivatives have been found to inhibit certain enzymes, which can lead to various pharmacological effects.

Safety and Hazards

The safety and hazards associated with isoxazole derivatives can also vary widely depending on the specific compound. Some isoxazole derivatives may have potential health risks, and appropriate safety precautions should be taken when handling these compounds.

Future Directions

The field of isoxazole research is continually evolving, with new synthetic methods and biological activities being discovered. Future research may focus on developing new isoxazole derivatives with improved pharmacological properties and exploring their potential therapeutic applications.